3-(3-Methoxyphenyl)phenol, 95%

• IUPAC Name: 3-(3-methoxyphenyl)phenol
• InChI: InChI=1S/C13H12O2/c1-15-13-7-3-5-11(9-13)10-4-2-6-12(14)8-10/h2-9,14H,1H3
• InChI Key: BBXKOSUDMWVFIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=CC=C2)O
• Molecular Formula: C13H12O2
• DSSTOX Substance ID: DTXSID30622077
• Molecular Weight: 200.23 g/mol
• CAS RN: 486454-87-9

Description

3-(3-Methoxyphenyl)phenol, 95%, is a phenolic compound that has been used in scientific research for its biochemical and physiological effects. It is a white crystalline solid that is soluble in water and alcohol, and has a melting point of 87-88°C. This compound has been used in the synthesis of various compounds and has been studied for its potential applications in the medical field.

Scientific Research Applications

3-(3-Methoxyphenyl)phenol, 95%, has been used in scientific research in a variety of ways. It has been used as a starting material in the synthesis of compounds with potential applications in the medical field, such as anti-inflammatory agents and anti-cancer agents. It has also been used as a bioactive compound to study the effects of different concentrations of the compound on cell proliferation and cell death.

Mechanism of Action

The mechanism of action of 3-(3-Methoxyphenyl)phenol, 95%, is not yet fully understood. However, it is thought to act as an antioxidant, scavenging reactive oxygen species and preventing oxidative damage. It is also thought to inhibit the activity of certain enzymes involved in inflammation and cancer.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Methoxyphenyl)phenol, 95%, have been studied in various cell culture systems. It has been found to have anti-inflammatory effects, as well as anti-cancer effects. It has also been shown to inhibit the activity of certain enzymes involved in inflammation and cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-Methoxyphenyl)phenol, 95%, in lab experiments include its availability, low cost, and ease of synthesis. Its limitations include its short shelf life, as well as its potential toxicity.

Future Directions

The future directions for 3-(3-Methoxyphenyl)phenol, 95%, include further research into its mechanism of action and its potential applications in the medical field. Additionally, further research is needed to explore its potential toxicity and to develop methods for its safe use in lab experiments. Additionally, research into its potential use in combination with other compounds to create new compounds with potential medical applications is also needed.

Synthesis Methods

3-(3-Methoxyphenyl)phenol, 95%, can be synthesized from the reaction of 3-hydroxybenzaldehyde and 3-methoxybenzyl alcohol in the presence of an acid catalyst. The reaction is carried out at room temperature and is complete in two hours. The product is a white crystalline solid with a melting point of 87-88°C.